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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the open-source software libraries available for the

Measurement Computing Corporation (MCC) 134 Thermocouple HAT for Raspberry Pi.

Designed for precision temperature measurement, the MCC-134 is a powerful tool for

laboratory and research applications. This document provides a comprehensive overview of its

capabilities, the supporting open-source libraries, and detailed protocols for its implementation

in scientific workflows.

Core Hardware Specifications
The MCC-134 offers a robust feature set for high-accuracy thermocouple measurements. All

quantitative data regarding the device's specifications are summarized in the table below for

clear comparison and reference.
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Feature Specification

Input Channels 4 isolated thermocouple inputs[1]

Analog-to-Digital Converter (ADC) Resolution 24-bit[1]

Supported Thermocouple Types
J, K, R, S, T, N, E, and B (software selectable

per channel)[1][2]

Cold Junction Compensation (CJC) Three high-resolution sensors[1][2]

Open Thermocouple Detection Supported on all channels[1][2]

Update Interval 1 second (minimum)[1]

Raspberry Pi Compatibility All models with a 40-pin GPIO header[3]

Stackability
Up to eight MCC DAQ HATs can be stacked on

a single Raspberry Pi[4]

The MCC DAQ HAT Open-Source Library
The primary software interface for the MCC-134 is the open-source MCC DAQ HAT Library.[4]

This library provides a comprehensive set of functions and classes for C/C++ and Python,

enabling seamless integration into custom data acquisition and analysis pipelines. The library is

readily available on GitHub, ensuring transparency and community-driven development.[4]

Library Architecture Overview
The MCC DAQ HAT Library is structured to provide both high-level abstractions for ease of use

and low-level control for advanced applications. The core components include:

Global Functions/Methods: These are used to discover and list all connected MCC DAQ

HATs on the Raspberry Pi.[5][6]

Board-Specific Classes/Functions: Each MCC DAQ HAT model, including the MCC-134, has

a dedicated set of functions and classes for accessing its specific features.[5][6] This allows

for tailored control over thermocouple type selection, data acquisition, and status monitoring.
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The logical workflow for a typical data acquisition application using the MCC DAQ HAT Library

is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10825966?utm_src=pdf-custom-synthesis
https://www.digikey.ca/en/product-highlight/d/digilent/mcc134-thermocouple-measurement-daq-hat
https://www.acquisys.fr/en/product/mcc-134-2/
https://github.com/mccdaq/daqhats
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://files.digilent.com/manuals/DAQ-HAT/c.html
https://files.digilent.com/manuals/DAQ-HAT/python.html
https://files.digilent.com/manuals/DAQ-HAT/python.html
https://www.benchchem.com/product/b10825966#exploring-the-open-source-libraries-for-the-mcc-134
https://www.benchchem.com/product/b10825966#exploring-the-open-source-libraries-for-the-mcc-134
https://www.benchchem.com/product/b10825966#exploring-the-open-source-libraries-for-the-mcc-134
https://www.benchchem.com/product/b10825966#exploring-the-open-source-libraries-for-the-mcc-134
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10825966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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